Cas no 23062-34-2 (4H,6H-Dithieno[3,4-c:3',4'-e]oxepin)

• Product Name: 4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
• CAS No: 23062-34-2
• MF: C₁₀H₈OS₂
• MW: 208.299920082092
• CID: 286746
• PubChem ID: 140993
• Update Time: 2025-04-19

4H,6H-Dithieno[3,4-c:3',4'-e]oxepin Chemical and Physical Properties

Names and Identifiers

• 4H,6H-Dithieno[3,4-c:3',4'-e]oxepin
• 4,6-dihydrodithieno[2,3-a:2',3'-d]oxepine
• 4,6-Dihydro-8-methylpyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline
• 4,6-Dihydro-8-methylpyrrolo[4,3,2-de]-s-triazolo[3,4-a]isoquinoline
• 4,6-Dihydrodithieno< 3,4-c:3,4-e> oxepin
• 4,6-Dihydro-dithieno< 3,4-c:3,4-e> oxepin
• 4,6-Dihydrodithio< 3,4-c:3,4-e> oxepin
• Dithieno[3,4-c:3',4'-e]-4H,6H-oxepin
• LS-139754
• Pyrrolo(4,3,2-de)(1,2,4)triazolo(3,4-a)isoquinoline, 4,6-dihydro-8-methyl-
• NSC 241159
• NSC-241159
• 4H,6H-Dithieno(3,4-c:3',4'-e)oxepin
• DTXSID80177628
• 23062-34-2
• FT-0712785
• NSC241159
• 5205-06-1
• 8-oxa-4,12-dithiatricyclo[8.3.0.02,6]trideca-1(13),2,5,10-tetraene

• Inchi： 1S/C10H8OS2/c1-7-3-12-5-9(7)10-6-13-4-8(10)2-11-1/h3-6H,1-2H2
• InChI Key： LBKKXPSTOSLTSB-UHFFFAOYSA-N
• SMILES： S1C=C2COCC3=CSC=C3C2=C1

Computed Properties

• Exact Mass: 208.00174
• Monoisotopic Mass: 208.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 393.2°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.659
• PSA: 9.23